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Compound of Interest

Compound Name: (+)8,9-DIHETrE-d11

Cat. No.: B15545873

Application Note & Protocol

Introduction

Dihydroxyeicosatrienoic acids (DIHETrES) are biologically active lipid mediators derived from
the metabolism of arachidonic acid. As critical signaling molecules in various physiological and
pathological processes, including inflammation and cardiovascular function, their accurate
guantification in biological matrices is of paramount importance for researchers, scientists, and
drug development professionals. This document provides a detailed protocol for the solid
phase extraction (SPE) of DIHETrEs from biological samples, a crucial step for sample cleanup
and concentration prior to analysis by techniques such as liquid chromatography-mass
spectrometry (LC-MS).

Signaling Pathway of DIHETrE Formation

DIHETrEs are synthesized from arachidonic acid through a multi-enzyme cascade. Initially,
arachidonic acid is released from the cell membrane phospholipids by the action of
phospholipase A2 (PLA2). Subsequently, cytochrome P450 (CYP) epoxygenases metabolize
arachidonic acid to form epoxyeicosatrienoic acids (EETs). These EETs are then hydrolyzed by
soluble epoxide hydrolase (sEH) to yield the corresponding DIHETrEs.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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